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Arlasolve™ DMI: A Comparative Guide to
Enhancing API Delivery
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of Arlasolve™ DMI (Dimethyl Isosorbide) as a

penetration enhancer for Active Pharmaceutical Ingredients (APIs). Its performance is

objectively compared with other well-established enhancers, supported by experimental data to

validate its efficacy.

Executive Summary
Arlasolve™ DMI is a high-purity solvent and penetration enhancer that facilitates the delivery of

APIs into the epidermis.[1][2] Its primary mechanism involves increasing the polarity of the

stratum corneum, thereby enhancing the penetration of hydrophilic actives.[3][4] Furthermore,

Arlasolve™ DMI acts as an excellent solvent for a wide range of APIs, preventing their

recrystallization on the skin and reducing potential irritation.[5][6] This dual functionality makes

it a versatile excipient in topical and transdermal formulations.

Performance Comparison of Penetration Enhancers
The efficacy of Arlasolve™ DMI in enhancing API delivery has been evaluated in various

studies. Below is a summary of its performance compared to other common penetration

enhancers.
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Quantitative Data Summary
A study comparing the in vitro skin permeation of caffeine from a gel formulation demonstrated

the superior performance of Arlasolve™ DMI over other commonly used enhancers.

Penetration Enhancer (at 5% w/w) Mean Drug Permeation (%) ± SD

Arlasolve™ DMI 26.28 ± 0.03

Transcutol® P 18.78 ± 0.01

Ethanol 16.50 ± 0.04

DMSO 15.16 ± 0.07

Data from a comparative study on caffeine permeation.

While direct comparative studies between Arlasolve™ DMI and Azone are not readily available

in the reviewed literature, their performance can be indirectly assessed through studies

comparing each to Propylene Glycol (PG).

Arlasolve™ DMI (Dimethyl Isosorbide): In a study evaluating the percutaneous flux of

nifedipine, Dimethyl Isosorbide (DI) demonstrated the inherent ability to traverse the skin,

and its permeation was enhanced in the presence of Propylene Glycol.[2]

Azone (Laurocapram): Azone has been shown to dramatically increase the penetration of

trifluorothymidine, with high concentrations of Propylene Glycol also contributing to

increased penetration.[3] Another study found that 2% Azone in PG promoted 5-fluorouracil

absorption by almost 100-fold, while PG itself was ineffective.[1]

These findings suggest that both Arlasolve™ DMI and Azone are effective penetration

enhancers, often showing synergistic effects when formulated with Propylene Glycol. However,

the study on caffeine permeation provides direct evidence of Arlasolve™ DMI's superior

efficacy compared to DMSO and ethanol.

Mechanism of Action
Arlasolve™ DMI enhances API delivery through a dual mechanism:
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Enhanced Penetration: It penetrates the stratum corneum, increasing the polarity of the

skin's surface layers. This alteration of the skin's barrier properties facilitates the partitioning

of hydrophilic APIs into the epidermis.[3][4]

Improved Solubilization: Arlasolve™ DMI is an effective solvent for a wide range of poorly

soluble APIs.[4] By dissolving the API within the formulation and preventing its re-

agglomeration on the skin, it maintains a high concentration gradient, which is the driving

force for penetration, and can also reduce skin irritation.[6]

In contrast, other enhancers work through different primary mechanisms:

DMSO: Interacts with the lipids of the stratum corneum, disrupting their ordered structure

and promoting lipid fluidity.

Azone: Markedly fluidizes the intercellular lipids of the stratum corneum.[7]

Ethanol: Can extract lipids from the stratum corneum.

Experimental Protocols
The following is a detailed methodology for a typical in vitro skin permeation study using Franz

diffusion cells, a standard method for evaluating the efficacy of penetration enhancers.

In Vitro Skin Permeation Study using Franz Diffusion
Cells
1. Objective: To quantify the permeation of an API through a skin membrane from a topical

formulation containing a penetration enhancer.

2. Materials and Equipment:

Franz diffusion cells

Human or animal skin membrane (e.g., excised human skin, porcine ear skin)

Receptor solution (e.g., phosphate-buffered saline, PBS)

Test formulation (API with penetration enhancer)
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Control formulation (API without penetration enhancer)

High-Performance Liquid Chromatography (HPLC) system for analysis

Water bath with circulator

Magnetic stirrers

Syringes and needles

Parafilm

3. Methodology:

Membrane Preparation: Skin membranes are carefully prepared, ensuring integrity and

uniform thickness. The membrane is mounted between the donor and receptor

compartments of the Franz diffusion cell, with the stratum corneum side facing the donor

compartment.

Receptor Chamber: The receptor chamber is filled with a degassed receptor solution,

typically PBS, maintained at 32°C to mimic physiological conditions. A magnetic stir bar

ensures continuous mixing.

Formulation Application: A precise amount of the test or control formulation is applied to the

surface of the skin membrane in the donor chamber. The donor chamber is then covered

with parafilm to prevent evaporation.

Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), aliquots of

the receptor solution are withdrawn for analysis. An equal volume of fresh, pre-warmed

receptor solution is immediately added back to the receptor chamber to maintain sink

conditions.

Sample Analysis: The concentration of the API in the collected samples is quantified using a

validated HPLC method.

Data Analysis: The cumulative amount of API permeated per unit area is plotted against time.

The steady-state flux (Jss) and the permeability coefficient (Kp) are calculated to determine
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the enhancement effect.
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Experimental workflow for an in-vitro skin permeation study.
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Signaling Pathways in Skin Response to Chemical
Enhancers
The interaction of chemical penetration enhancers with the skin barrier can potentially trigger

cellular responses in the underlying keratinocytes. While the primary enhancing effect is on the

stratum corneum, significant disruption can lead to the release of inflammatory mediators.
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Potential cellular signaling in response to skin barrier disruption.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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